Chloroarsenol
Description
Chloroarsenol (CAS 151-07-5), chemically designated as (2-Chloro-1-heptenyl)arsonic acid, is an organoarsenic compound with the molecular formula C₇H₁₄AsClO₃ and a molecular weight of 256.56 g/mol . It was first synthesized in 1917 by Bayer, as documented in the German patent DE 296915, and crystallizes as needles from aqueous solutions with a melting point of 115°C . The compound’s structure features a chlorine atom substituted at the second carbon of a heptenyl chain bonded to an arsonic acid group (-AsO₃H₂), contributing to its polar and reactive nature.
This compound’s ammonium salt derivative, ammonium chloroheptenearsonate (C₇H₁₇AsClNO₃; MW 273.59 g/mol), exhibits enhanced water solubility compared to the parent compound, making it more amenable to industrial and laboratory applications . Organoarsenic compounds like this compound have historically been explored for biocidal properties, though specific applications for this compound remain underdocumented in publicly available literature.
Properties
CAS No. |
151-07-5 |
|---|---|
Molecular Formula |
C7H14AsClO3 |
Molecular Weight |
256.56 g/mol |
IUPAC Name |
2-chlorohept-1-enylarsonic acid |
InChI |
InChI=1S/C7H14AsClO3/c1-2-3-4-5-7(9)6-8(10,11)12/h6H,2-5H2,1H3,(H2,10,11,12) |
InChI Key |
BVLOSGJWCPXUJT-UHFFFAOYSA-N |
SMILES |
CCCCCC(=C[As](=O)(O)O)Cl |
Canonical SMILES |
CCCCCC(=C[As](=O)(O)O)Cl |
Other CAS No. |
151-07-5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Future research should prioritize :
- Comparative studies with phenylarsonic acid and roxarsone to elucidate structure-activity relationships.
- Development of analytical methods (e.g., HPLC-ICP-MS) for quantifying this compound in environmental matrices .
- Synthesis of novel derivatives to enhance biodegradability while retaining functionality.
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